![molecular formula C28H30N6O3 B1204556 3-[[1-[1-(2-furanylmethyl)-5-tetrazolyl]propyl-(2-phenylethyl)amino]methyl]-7-methoxy-1H-quinolin-2-one](/img/structure/B1204556.png)
3-[[1-[1-(2-furanylmethyl)-5-tetrazolyl]propyl-(2-phenylethyl)amino]methyl]-7-methoxy-1H-quinolin-2-one
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Overview
Description
3-[[1-[1-(2-furanylmethyl)-5-tetrazolyl]propyl-(2-phenylethyl)amino]methyl]-7-methoxy-1H-quinolin-2-one is a member of quinolines.
Scientific Research Applications
Synthesis and Derivative Studies
Synthesis of Benzo[h]quinoline Derivatives
A study by Janin, Bisagni, and Carrez (1993) explored the synthesis of 2-amino-substituted benzo[h]quinoline derivatives, which are structurally related to antitumor benzo[c]phenanthridine alkaloids. These derivatives were tested on murine lymphoblastic leukemia cells, showing no cytotoxicity (Janin, Bisagni, & Carrez, 1993).
Antitumor and Antimicrobial Properties
Bolakatti et al. (2020) synthesized a novel series of benzo[d]thiazolyl substituted-2-quinolone hybrids, showing significant anticancer activity against MCF-7 and WRL68 cancer cells. Some compounds also exhibited notable antibacterial activity, especially against E. coli (Bolakatti et al., 2020).
Quinoline Derivatives with Antitumor Activity
A study by Yamato et al. (1989) found that fused tri- and tetracyclic quinolines with certain side chains exhibited potent antitumor activities in vitro and in vivo, comparable to those of m-AMSA, a known antitumor agent (Yamato et al., 1989).
Anti-Breast Cancer Agents from Substituted Quinolines
Shi et al. (2008) discovered anti-breast cancer agents derived from substituted quinolines. Their research indicated that certain quinolines have nanomolar-range IC(50) values, suggesting potential for pharmacological testing (Shi et al., 2008).
Antimicrobial and Anti-Inflammatory Activity
Kumar, Fernandes, and Kumar (2014) synthesized novel substituted quinolin-2(1H)-one derivatives, demonstrating both antimicrobial and anti-inflammatory activities (Kumar, Fernandes, & Kumar, 2014).
Pharmacological Potential
Psycho- and Neurotropic Properties
Podolsky, Shtrygol’, and Zubkov (2017) studied the psycho- and neurotropic properties of novel 3-(N-R,R′-aminomethyl)-2-methyl-1H-quinolin-4-ones in vivo, finding substances with sedative, anti-amnesic, anti-anxiety, and antihypoxic effects (Podolsky, Shtrygol’, & Zubkov, 2017).
Analgesic and Anti-Inflammatory Activities
Alagarsamy et al. (2011) synthesized novel 3-(3-methoxyphenyl)-2-substituted amino-quinazolin-4(3H)-ones, showing significant analgesic and anti-inflammatory activities, with mild ulcerogenic potential (Alagarsamy et al., 2011).
Properties
Molecular Formula |
C28H30N6O3 |
---|---|
Molecular Weight |
498.6 g/mol |
IUPAC Name |
3-[[1-[1-(furan-2-ylmethyl)tetrazol-5-yl]propyl-(2-phenylethyl)amino]methyl]-7-methoxy-1H-quinolin-2-one |
InChI |
InChI=1S/C28H30N6O3/c1-3-26(27-30-31-32-34(27)19-24-10-7-15-37-24)33(14-13-20-8-5-4-6-9-20)18-22-16-21-11-12-23(36-2)17-25(21)29-28(22)35/h4-12,15-17,26H,3,13-14,18-19H2,1-2H3,(H,29,35) |
InChI Key |
SSZOIAVMSLBHAT-UHFFFAOYSA-N |
SMILES |
CCC(C1=NN=NN1CC2=CC=CO2)N(CCC3=CC=CC=C3)CC4=CC5=C(C=C(C=C5)OC)NC4=O |
Canonical SMILES |
CCC(C1=NN=NN1CC2=CC=CO2)N(CCC3=CC=CC=C3)CC4=CC5=C(C=C(C=C5)OC)NC4=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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